6-(1H-pyrazol-1-yl)nicotinic acid
Overview
Description
6-(1H-pyrazol-1-yl)nicotinic acid is an organic compound with the molecular formula C9H7N3O2 and a molecular weight of 189.17 . It is a white or slightly yellow solid with a relatively low solubility .
Synthesis Analysis
The synthesis of 6-(1H-pyrazol-1-yl)nicotinic acid involves several steps starting from 6-chloronicotinic acid. The process includes acylation, hydrazine substitution, cyclization, and hydrolysis .Molecular Structure Analysis
The molecular structure of 6-(1H-pyrazol-1-yl)nicotinic acid is characterized by a pyrazole ring attached to a nicotinic acid molecule .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 6-(1H-pyrazol-1-yl)nicotinic acid include acylation, hydrazine substitution, cyclization, and hydrolysis .Physical And Chemical Properties Analysis
6-(1H-pyrazol-1-yl)nicotinic acid is a white or slightly yellow solid. It has a density of 1.39±0.1 g/cm3 (Predicted), a melting point of 272-274℃, a boiling point of 394.6±27.0 °C (Predicted), and a flash point of 192.5°C .Scientific Research Applications
Catalysis in N-arylation Reactions
6-(1H-pyrazol-1-yl)nicotinic acid, when combined with copper(I) chloride, acts as a highly efficient catalyst for N-arylation reactions. This combination has been shown to promote N-arylation under mild conditions with a variety of substrates. A copper(I) complex based on this compound has been isolated and structurally characterized, highlighting its potential in organic synthesis (Liu et al., 2010).
Synthesis of Novel Pyrazolyl-Nicotinic Acids
An efficient method for synthesizing a new series of 6-[3-alkyl(aryl/heteroaryl)-5-trifluoromethyl-1H-pyrazol-1-yl]nicotinic acids has been developed. This involves the hydrolysis of certain pyridine derivatives, followed by esterification and a cyclocondensation reaction to create new oxadiazolyl-pyrazolyl-pyridine tricyclic scaffolds. This process highlights the versatility of 6-(1H-pyrazol-1-yl)nicotinic acid in creating diverse organic compounds (Bonacorso et al., 2014).
Development of GPR109a Agonists
This compound has been involved in the development of tricyclic pyrazole carboxylic acids, which are potent and selective agonists for the GPR109a receptor. This receptor is crucial for managing lipid levels in the blood, and these findings have implications for treating dyslipidemia. Research on these compounds includes their potential role in reducing plasma free fatty acids in clinical trials (Boatman et al., 2012).
Purification and Characterization in Biochemical Studies
6-(1H-pyrazol-1-yl)nicotinic acid has been used in the purification and characterization of enzymes like nicotinic acid dehydrogenase from certain bacterial strains. This enzyme catalyzes the formation of 6-hydroxynicotinic acid from nicotinic acid, demonstrating the compound's relevance in enzymatic and microbiological research (Hurh et al., 1994).
Novel Tungstate Metal-Organic Complexes
Research involving 6-(1H-pyrazol-1-yl)nicotinic acid has led to the synthesis and characterization of novel metal-organic compounds. These compounds have shown potential anticancer activity against various human osteogenic sarcoma cells, indicating the compound's potential application in medicinal chemistry (Wang et al., 2019).
Mechanism of Action
Mode of Action
It is likely that the compound interacts with its targets in a manner that alters their function, leading to changes in cellular processes .
Biochemical Pathways
Given the compound’s structural similarity to other pyrazole derivatives, it may influence pathways related to cell signaling, metabolism, or other cellular processes .
Result of Action
Some studies suggest that pyrazole derivatives can have potent biological activity, including antibacterial, anti-inflammatory, and anticancer effects .
Action Environment
The action, efficacy, and stability of 6-(1H-pyrazol-1-yl)nicotinic acid can be influenced by various environmental factors. For instance, the compound’s solubility can affect its absorption and distribution within the body . Additionally, factors such as pH and temperature can impact the compound’s stability and activity .
Safety and Hazards
Future Directions
properties
IUPAC Name |
6-pyrazol-1-ylpyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7N3O2/c13-9(14)7-2-3-8(10-6-7)12-5-1-4-11-12/h1-6H,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QWFKXYLAKWFQLF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(N=C1)C2=NC=C(C=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70377054 |
Source
|
| Record name | 6-(1H-pyrazol-1-yl)nicotinic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70377054 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(1H-pyrazol-1-yl)nicotinic acid | |
CAS RN |
253315-22-9 |
Source
|
| Record name | 6-(1H-pyrazol-1-yl)nicotinic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70377054 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-(1H-pyrazol-1-yl)pyridine-3-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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